N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[(3-chloro-4-cyanophenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-10(20)18-12-4-6-14(7-5-12)23(21,22)19-13-3-2-11(9-17)15(16)8-13/h2-8,19H,1H3,(H,18,20)
• InChI Key: BWHKXVBTBXDFNY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C#N)Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "compound X" in the literature and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide is not fully understood. However, it is believed that this compound may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide in lab experiments is its ability to inhibit cell proliferation. This makes it a useful tool for studying the effects of different compounds on cell growth. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide. One possible direction is to study the effects of this compound on different cell types and in different disease models. Another direction is to investigate the mechanism of action of this compound in more detail, in order to better understand its effects on cells. Finally, future research could focus on developing new compounds based on the structure of this compound, with the aim of improving its efficacy and reducing its limitations.

Synthesis Methods

The synthesis of N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide is a complex process that involves several steps. The first step involves the preparation of 3-chloro-4-cyanophenylamine, which is then reacted with sulfanilic acid to form the intermediate compound. This intermediate is then reacted with acetic anhydride to form the final product.

Scientific Research Applications

N-(4-{[(3-chloro-4-cyanophenyl)amino]sulfonyl}phenyl)acetamide has been used extensively in scientific research as a tool to study various biochemical and physiological processes. This compound has been shown to have a variety of effects on different cell types, including the inhibition of cell proliferation and the induction of apoptosis.